Cas no 1356819-89-0 ((Z)-2-cyano-3-(6-cyanoimidazo[1,2-a]pyridin-3-yl)-N-(3-methylphenyl)prop-2-enamide)

• Product Name: (Z)-2-cyano-3-(6-cyanoimidazo[1,2-a]pyridin-3-yl)-N-(3-methylphenyl)prop-2-enamide
• CAS No: 1356819-89-0
• MF: C₁₉H₁₃N₅O
• MW: 327.339422941208
• CID: 6101506
• PubChem ID: 97539267
• Update Time: 2025-10-31

(Z)-2-cyano-3-(6-cyanoimidazo[1,2-a]pyridin-3-yl)-N-(3-methylphenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (Z)-2-cyano-3-(6-cyanoimidazo[1,2-a]pyridin-3-yl)-N-(3-methylphenyl)prop-2-enamide
• 1356819-89-0

• Inchi： 1S/C19H13N5O/c1-13-3-2-4-16(7-13)23-19(25)15(10-21)8-17-11-22-18-6-5-14(9-20)12-24(17)18/h2-8,11-12H,1H3,(H,23,25)/b15-8-
• InChI Key： TVLUPRFTDHOLEV-NVNXTCNLSA-N
• SMILES： O=C(/C(/C#N)=C\C1=CN=C2C=CC(C#N)=CN12)NC1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 327.11201006g/mol
• Monoisotopic Mass: 327.11201006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 639
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 94Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on (Z)-2-cyano-3-(6-cyanoimidazo[1,2-a]pyridin-3-yl)-N-(3-methylphenyl)prop-2-enamide

The Comprehensive Overview of (Z)-2-cyano-3-(6-cyanoimidazo[1,2-a]pyridin-3-yl)-N-(3-methylphenyl)prop-2-enamide (CAS No 1356819-89-0)

The compound (Z)-2-cyano-3-(6-cyanoimidazo[1,2-a]pyridin-3-yl)-N-(3-methylphenyl)prop-2-enamide, identified by the CAS registry number 1356819-89-0, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of imidazopyridines, which are known for their unique electronic properties and structural versatility. The molecule's structure incorporates a cyano group, an imidazo[1,2-a]pyridine moiety, and a substituted phenyl group, making it a prime candidate for advanced chemical research and development.

Recent studies have highlighted the importance of CAS No 1356819-89-0 in the field of medicinal chemistry, particularly in the design of novel therapeutic agents. The compound's imidazo[1,2-a]pyridine core is a well-known scaffold in drug discovery due to its ability to interact with various biological targets, such as kinases and G-protein coupled receptors (GPCRs). The presence of the cyano group and the substituted phenyl group further enhances its pharmacokinetic properties, making it a promising lead compound for anti-inflammatory, antitumor, and neuroprotective agents.

The synthesis of (Z)-2-cyano-3-(6-cyanoimidazo[1,2-a]pyridin-3-yl)-N-(3-methylphenyl)prop-2-enamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have employed various strategies, including Suzuki-Miyaura coupling reactions and Stille cross-couplings, to construct the imidazo[1,2-a]pyridine ring system efficiently. The stereochemistry at the double bond (Z configuration) is critical for maintaining the compound's bioactivity and must be carefully controlled during synthesis.

In terms of applications, this compound has shown remarkable potential in materials science as well. Its conjugated system and electron-withdrawing groups make it an excellent candidate for use in organic electronics, such as OLEDs (organic light-emitting diodes) and photovoltaic devices. Recent advancements in computational chemistry have enabled researchers to predict the electronic properties of CAS No 1356819-89-0 with high accuracy, facilitating its integration into next-generation electronic materials.

The latest research on this compound has also explored its role in catalysis. The imidazo[1,2-a]pyridine moiety has been found to act as a Lewis base catalyst in various organic transformations, including aldol reactions and Michael additions. This discovery opens new avenues for green chemistry and sustainable chemical synthesis.

In conclusion, (Z)-2-cyano-3-(6-cyanoimidazo[1,2-a]pyridin-3-yl)-N-(3-methylphenyl)prop-2-enamide (CAS No 1356819-89-) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers in medicinal chemistry, materials science, and catalysis. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in advancing both scientific knowledge and industrial innovation.